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Compound of Interest

Compound Name:
[(Chloromethoxy)methyl]cycloprop

ane

Cat. No.: B1282921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical constants of

(Chloromethyl)cyclopropane, a versatile chemical intermediate. The information is presented to

support research and development activities, particularly in the fields of chemical synthesis and

drug discovery.

Core Physical Properties
(Chloromethyl)cyclopropane is a colorless liquid at room temperature. The primary physical

constants, its boiling point and density, are summarized below. These values are critical for

handling, reaction setup, and purification processes.
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Physical Constant Value Conditions Citations

Boiling Point 87-89 °C
Standard atmospheric

pressure
[1][2][3][4][5][6]

88 °C
Standard atmospheric

pressure
[7]

361.2 K (88.05 °C) Not specified [8]

Density 0.98 g/mL 25 °C [2][3][5][6]

0.980 g/mL Not specified [4][7]

Experimental Protocols for Determination of
Physical Constants
Accurate determination of physical constants is fundamental in chemical research. The

following sections detail standard laboratory protocols for measuring the boiling point and

density of a liquid compound such as (Chloromethyl)cyclopropane.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid. Several methods can be employed for its determination in a laboratory

setting.

1. Thiele Tube Method:

This method is suitable for small sample volumes.

Apparatus: Thiele tube, thermometer, small test tube, capillary tube (sealed at one end),

heating oil, and a heat source.

Procedure:

A small amount of the liquid sample is placed in the small test tube.
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The capillary tube is inverted (open end down) and placed inside the test tube containing

the sample.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The entire assembly is placed in a Thiele tube containing heating oil.

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the

sample uniformly.

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

Heating is stopped, and the temperature at which the liquid just begins to enter the

capillary tube upon cooling is recorded as the boiling point.

2. Distillation Method:

This method is appropriate when a larger quantity of the substance is available and purification

is also desired.

Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and

boiling chips.

Procedure:

The liquid sample is placed in the distillation flask along with a few boiling chips to ensure

smooth boiling.

The distillation apparatus is assembled with the thermometer bulb positioned just below

the side arm leading to the condenser.

The liquid is heated to a boil.

The temperature is recorded when the vapor temperature stabilizes during the distillation

of the bulk of the liquid. This stable temperature is the boiling point.

3. Reflux Method:
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This method utilizes a reflux setup to determine the boiling point.

Apparatus: Round-bottom flask, condenser, thermometer, heating mantle, and boiling chips.

Procedure:

The liquid sample and boiling chips are placed in the round-bottom flask.

A condenser is attached vertically to the flask.

The liquid is heated to its boiling point, allowing the vapor to condense and return to the

flask.

A thermometer is placed in the vapor phase to measure the temperature, which will

stabilize at the boiling point of the liquid.

Density Determination
Density is the mass of a substance per unit volume. For liquids, this can be determined using

straightforward laboratory techniques.

1. Volumetric Method:

This is a common and simple method for determining the density of a liquid.

Apparatus: Graduated cylinder or pycnometer (for higher accuracy) and a balance.

Procedure:

The mass of a clean, dry graduated cylinder or pycnometer is accurately measured.

A known volume of the liquid is added to the graduated cylinder or the pycnometer is filled

to its calibrated volume.

The mass of the container with the liquid is then measured.

The mass of the liquid is calculated by subtracting the mass of the empty container.

The density is calculated by dividing the mass of the liquid by its volume.
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2. Gravimetric Buoyancy Method (Archimedes' Principle):

This method relies on the principle of buoyancy.

Apparatus: A sinker of known volume, a balance, and a beaker.

Procedure:

A sinker of a known volume is weighed in the air.

The sinker is then submerged in the liquid sample, and its apparent mass is measured.

The difference in mass is used to calculate the buoyant force, which is equal to the weight

of the displaced liquid.

From the mass and volume of the displaced liquid, the density can be determined.

Molecular Structure Determination Workflow
Beyond basic physical constants, understanding the three-dimensional structure of a molecule

is crucial. Gas-phase electron diffraction (GED) is a powerful technique for determining the

molecular structure of volatile compounds like (Chloromethyl)cyclopropane. A generalized

workflow for a GED experiment is outlined below.
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Sample Preparation

Experimental Setup

Data Analysis
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((Chloromethyl)cyclopropane)
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(Generates electron beam)
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(Vacuum)

Electron Beam Gas Jet
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(Records diffraction pattern)

Scattered Electrons

Raw Diffraction Pattern

Molecular Scattering
Intensity Curve

Background Subtraction

Least-Squares Refinement

Theoretical Structural Model

Final Molecular Structure
(Bond lengths, angles)

Click to download full resolution via product page

Caption: Generalized workflow for Gas-Phase Electron Diffraction (GED).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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